Cas no 919012-18-3 (methyl 3-1,6,7-trimethyl-2,4-dioxo-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylpropanoate)

• Product Name: methyl 3-1,6,7-trimethyl-2,4-dioxo-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylpropanoate
• CAS No: 919012-18-3
• MF: C₂₂H₂₅N₅O₄
• MW: 423.465004682541
• CID: 6332329
• PubChem ID: 16609968
• Update Time: 2025-10-29

methyl 3-1,6,7-trimethyl-2,4-dioxo-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-1,6,7-trimethyl-2,4-dioxo-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylpropanoate
• AKOS016337613
• methyl 3-[4,7,8-trimethyl-1,3-dioxo-6-(1-phenylethyl)purino[7,8-a]imidazol-2-yl]propanoate
• AKOS000753451
• 919012-18-3
• methyl 3-(1,6,7-trimethyl-2,4-dioxo-8-(1-phenylethyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate
• F3234-0816
• Z235452572

• Inchi： 1S/C22H25N5O4/c1-13-14(2)27-18-19(23-21(27)26(13)15(3)16-9-7-6-8-10-16)24(4)22(30)25(20(18)29)12-11-17(28)31-5/h6-10,15H,11-12H2,1-5H3
• InChI Key： NJSSRGMHVJYGCN-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1CCC(=O)OC)=O)N=C1N2C(C)=C(C)N1C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 423.19065430g/mol
• Monoisotopic Mass: 423.19065430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 89.2Ų

Additional information on methyl 3-1,6,7-trimethyl-2,4-dioxo-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylpropanoate

Recent Advances in the Study of Methyl 3-1,6,7-trimethyl-2,4-dioxo-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylpropanoate (CAS: 919012-18-3)

The compound methyl 3-1,6,7-trimethyl-2,4-dioxo-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylpropanoate (CAS: 919012-18-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest scientific findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent modulator of specific enzymatic pathways, particularly those involved in inflammatory responses and cellular proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this derivative exhibits remarkable selectivity in inhibiting certain kinase enzymes, with IC50 values in the low nanomolar range. The structural complexity of the molecule, featuring both purine and imidazole moieties, appears to contribute to its high binding affinity and specificity.

From a synthetic chemistry perspective, novel approaches to the preparation of 919012-18-3 have been developed to improve yield and purity. A recent breakthrough published in Organic Letters describes an optimized four-step synthesis route that achieves an overall yield of 42%, significantly higher than previous methods. The improved synthetic protocol employs microwave-assisted reactions for key steps, reducing reaction times from hours to minutes while maintaining excellent stereochemical control.

Pharmacological evaluations have revealed promising therapeutic potential for this compound in several disease models. Preclinical studies in animal models of autoimmune disorders showed significant reduction in disease markers with oral administration of the compound at doses as low as 5 mg/kg. Importantly, the compound demonstrated an excellent safety profile in these studies, with no observable toxicity at therapeutic doses. These findings were recently presented at the 2023 American Chemical Society National Meeting.

Structural-activity relationship (SAR) studies have provided valuable insights into the molecular determinants of biological activity. Researchers have identified that the 1-phenylethyl substituent at position 8 and the methyl ester at the propanoate side chain are critical for maintaining both potency and metabolic stability. These findings were corroborated by X-ray crystallography studies showing precise interactions with the target protein's binding pocket.

Current research directions include further optimization of the compound's pharmacokinetic properties and investigation of its potential applications in oncology. Preliminary data suggest that structural analogs of 919012-18-3 may exhibit activity against certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. Several pharmaceutical companies have reportedly initiated drug discovery programs based on this chemical scaffold.

In conclusion, methyl 3-1,6,7-trimethyl-2,4-dioxo-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylpropanoate represents a promising lead compound with multiple potential therapeutic applications. The recent advances in its synthesis, biological evaluation, and mechanistic understanding provide a solid foundation for future development. Further research is warranted to fully explore its clinical potential and to address remaining challenges in formulation and delivery.